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Compound of Interest

Compound Name: Basic Green 5

Cat. No.: B1210438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the thiazine class of dyes, covering their core

chemical principles, quantitative photophysical properties, synthesis, and diverse applications

in scientific research and medicine. Detailed experimental protocols and logical diagrams are

included to facilitate practical application and understanding.

Introduction to Thiazine Dyes
Thiazine dyes are a class of organic compounds characterized by a heterocyclic structure

containing a six-membered ring with four carbon, one nitrogen, and one sulfur atom.[1][2]

Derivatives of this core structure, particularly those based on the phenothiazine tricycle, form a

large and versatile group of colorants.[1] The arrangement of the nitrogen and sulfur atoms

gives rise to three primary isomers: 1,2-thiazine, 1,3-thiazine, and 1,4-thiazine.[2]

Most thiazine dyes used in biomedical applications are cationic and thus water-soluble, a

property crucial for their use in biological systems.[3] They are well-known for their strong,

vibrant colors and their redox-sensitive nature; many, like Methylene Blue, act as redox

indicators, displaying a distinct color change between their oxidized and reduced (leuco) forms.

[4] This unique combination of properties has led to their widespread use as histological stains,

photosensitizers in photodynamic therapy (PDT), and as foundational scaffolds in drug

development.[5][6][7]
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Photodynamic Therapy (PDT) Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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